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Compound of Interest

Compound Name: Ercc1-xpf-IN-1

Cat. No.: B12409280

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides crucial safety protocols and
logistical guidance for the handling and disposal of Erccl-xpf-IN-1, a potent inhibitor of the
ERCC1-XPF endonuclease. Adherence to these procedures is vital for personnel safety and
maintaining experimental integrity.

Personal Protective Equipment (PPE)

When handling Erccl1-xpf-IN-1, appropriate personal protective equipment is mandatory to
prevent exposure. The following table summarizes the required PPE.

Body Part Protective Equipment Specifications

Must have side-shields to

Eyes Safety Goggles ]
protect against splashes.
] Chemically resistant gloves
Hands Protective Gloves ]
should be worn at all times.
_ _ Alab coat or other protective
Body Impervious Clothing o )
clothing is required.
) ) ) To be used to avoid inhalation
Respiratory Suitable Respirator

of dust or aerosols.
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Table 1: Recommended Personal Protective Equipment (PPE) for Handling Erccl1-xpf-IN-1.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Erccl-xpf-IN-1 is provided below for
easy reference.

Property Value

Molecular Formula C28H32CINsO2

Molecular Weight 506.04 g/mol

CAS Number 2411584-25-1
Appearance Crystalline solid

ICso 0.49 pM for ERCC1-XPF

Table 2: Chemical and Physical Data of Erccl-xpf-IN-1.

Storage and Stability

Proper storage is crucial to maintain the stability and efficacy of Ercc1-xpf-IN-1.

Condition Temperature Duration
Powder -20°C 3 years
In Solvent -80°C 1 year

Table 3: Recommended Storage Conditions for Erccl-xpf-IN-1.

Standard Operating Procedure for Handling Erccl-
xpf-IN-1

The following workflow outlines the necessary steps for safely handling Ercc1l-xpf-IN-1 in a
laboratory setting.
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Erccl-xpf-IN-1 Handling Workflow
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Caption: Workflow for the safe handling of Ercc1-xpf-IN-1.
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First Aid Measures

In the event of accidental exposure, immediate action is critical.

Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of
Eye Contact water for at least 15 minutes, lifting upper and

lower eyelids. Seek medical attention.

Rinse skin thoroughly with plenty of water.
Skin Contact Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

) Move the person to fresh air. If breathing is
Inhalation - ) ) _
difficult, provide oxygen. Seek medical attention.

) Do NOT induce vomiting. Wash out mouth with
Ingestion ] ) ] )
water and seek immediate medical attention.

Table 4: First Aid Procedures for Erccl-xpf-IN-1 Exposure.

Accidental Release and Disposal Plan

In the case of a spill or for routine disposal, the following procedures should be followed.
o Evacuate: Clear the area of all personnel.

» Ventilate: Ensure the area is well-ventilated.

o Containment: Prevent further leakage or spillage if it is safe to do so. Keep the substance
away from drains and water courses.

o Cleanup: Absorb the spill with a liquid-binding material such as diatomite or universal
binders. Decontaminate surfaces and any affected equipment by scrubbing with a suitable
solvent like alcohol.

» Disposal: Collect all contaminated materials, including the absorbent material and any
contaminated PPE, into a designated, sealed container for hazardous waste. Dispose of this
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container according to institutional and local environmental regulations.
All waste materials containing Erccl-xpf-IN-1 must be treated as hazardous chemical waste.
e Segregation: Do not mix Erccl-xpf-IN-1 waste with other waste streams.

o Containment: Use clearly labeled, sealed, and chemically compatible containers for waste
collection.

o Contact Environmental Health and Safety (EHS): Your institution's EHS department should
be contacted for guidance on the specific disposal protocols for this category of chemical
waste. They will arrange for collection and proper disposal by an approved hazardous waste
management vendor.

o Documentation: Maintain a log of all disposed Ercc1-xpf-IN-1 waste as required by your
institution.

The following diagram illustrates the decision-making process for the disposal of materials
contaminated with Erccl-xpf-IN-1.
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Erccl-xpf-IN-1 Disposal Decision Tree

Material Contaminated with Erccl-xpf-IN-1

Liquid Solid

( ) ( )
\ /
— I

Click to download full resolution via product page

Caption: Disposal decision tree for Erccl-xpf-IN-1 contaminated materials.

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Erccl-xpf-IN-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12409280#personal-protective-equipment-for-
handling-erccl-xpf-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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